![molecular formula C19H21NO4 B4299593 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid](/img/structure/B4299593.png)
3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid
Overview
Description
3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid, also known as EPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid is not fully understood, but it is thought to act through multiple pathways. 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to inhibit the activity of enzymes involved in cancer cell growth and inflammation. Additionally, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to activate signaling pathways that promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to have a variety of biochemical and physiological effects. In cancer research, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. In inflammation research, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to reduce the production of pro-inflammatory cytokines. In neurodegenerative disease research, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to protect against neuronal damage and cognitive impairment.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in lab experiments is its ability to inhibit cancer cell growth and reduce inflammation. Additionally, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to be relatively non-toxic in animal studies. However, one limitation of using 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in lab experiments is its limited solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for research on 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid. One area of interest is further studies on the mechanism of action of 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in cancer cells, inflammation, and neurodegenerative diseases. Additionally, future studies could investigate the potential use of 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in combination with other drugs for enhanced therapeutic effects. Finally, further studies could investigate the potential use of 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid in clinical trials for cancer, inflammation, and neurodegenerative diseases.
Scientific Research Applications
3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been studied for its potential therapeutic applications in various fields such as cancer, inflammation, and neurodegenerative diseases. In cancer research, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Inflammation research has shown that 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, 3-(4-ethoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid has been shown to protect against neuronal damage and cognitive impairment.
properties
IUPAC Name |
3-(4-ethoxyphenyl)-3-[(2-phenylacetyl)amino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-2-24-16-10-8-15(9-11-16)17(13-19(22)23)20-18(21)12-14-6-4-3-5-7-14/h3-11,17H,2,12-13H2,1H3,(H,20,21)(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GEFGCTKYAOXECH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(CC(=O)O)NC(=O)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Propionic acid, 3-(4-ethoxyphenyl)-3-phenylacetylamino- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopentyl-2-[(5-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)thio]acetamide](/img/structure/B4299513.png)
![N-{4-[chloro(difluoro)methoxy]phenyl}-2-({1-[4-(trifluoromethoxy)phenyl]-1H-tetrazol-5-yl}thio)acetamide](/img/structure/B4299518.png)
![5-[4-(4-oxo-6,8-dioxabicyclo[3.2.1]oct-2-yl)-5-thioxo-4,5-dihydro-1H-tetrazol-1-yl]-2-benzofuran-1(3H)-one](/img/structure/B4299524.png)
![2-[5-(2-chlorophenyl)-1H-tetrazol-1-yl]-6,8-dioxabicyclo[3.2.1]octan-4-one](/img/structure/B4299535.png)
![ethyl N-[(5-phenyl-2H-tetrazol-2-yl)acetyl]phenylalaninate](/img/structure/B4299543.png)
![5-({[(1-methyl-1H-tetrazol-5-yl)thio]acetyl}amino)-2-phenyl-2H-1,2,3-triazole-4-carboxamide](/img/structure/B4299551.png)
![3-(5-bromo-2-hydroxyphenyl)-5-(4-bromophenyl)-1-isobutyl-4,6-dioxooctahydropyrrolo[3,4-c]pyrrole-1-carboxylic acid](/img/structure/B4299553.png)
![2-(5-{4-[(2-fluorobenzyl)oxy]phenyl}-2H-tetrazol-2-yl)-N-(3-methylphenyl)acetamide](/img/structure/B4299557.png)
![2,4-dichlorophenyl {[(4-ethoxy-6-phenyl-1,3,5-triazin-2-yl)amino]carbonyl}sulfamate](/img/structure/B4299583.png)
![3-(4-ethoxyphenyl)-3-{[(4-fluorophenyl)acetyl]amino}propanoic acid](/img/structure/B4299597.png)
![3-[(3,4-dimethoxybenzoyl)amino]-3-(4-propoxyphenyl)propanoic acid](/img/structure/B4299602.png)
![3-{[4-(4-chloro-2-methylphenoxy)butanoyl]amino}-3-(4-ethoxyphenyl)propanoic acid](/img/structure/B4299606.png)
![N-[4-(acetylamino)-1,2,5-oxadiazol-3-yl]-2-(1H-1,2,4-triazol-3-ylthio)acetamide](/img/structure/B4299609.png)
![dimethyl 1-(1-adamantylmethyl)-4-[4-(trifluoromethoxy)phenyl]-1,4-dihydropyridine-3,5-dicarboxylate](/img/structure/B4299618.png)